![molecular formula C18H21ClN2O B247953 3-[benzyl(ethyl)amino]-N-(4-chlorophenyl)propanamide](/img/structure/B247953.png)
3-[benzyl(ethyl)amino]-N-(4-chlorophenyl)propanamide
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Overview
Description
3-[Benzyl(ethyl)amino]-N-(4-chlorophenyl)propanamide, also known as BEC, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. This compound belongs to the class of N-phenylpropenamide derivatives and has shown promising results in preclinical studies.
Mechanism of Action
3-[benzyl(ethyl)amino]-N-(4-chlorophenyl)propanamide has been shown to act as an inhibitor of the mitochondrial complex I, leading to the generation of reactive oxygen species (ROS) and subsequent induction of apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the Akt/mTOR pathway, which is often dysregulated in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in a variety of cancer cell lines, including breast, prostate, and colon cancer cells. Additionally, this compound has been shown to inhibit tumor growth and metastasis in animal models of cancer. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 3-[benzyl(ethyl)amino]-N-(4-chlorophenyl)propanamide is its selective cytotoxicity towards cancer cells, which makes it a promising candidate for cancer treatment. Additionally, this compound has been shown to have low toxicity in animal models. One limitation of this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
1. Further studies are needed to elucidate the precise mechanism of action of 3-[benzyl(ethyl)amino]-N-(4-chlorophenyl)propanamide in cancer cells.
2. Studies are needed to determine the optimal dosing and administration of this compound in vivo.
3. Combination studies with other anti-cancer agents could be explored to enhance the efficacy of this compound.
4. Studies are needed to determine the potential use of this compound in the treatment of inflammatory diseases.
5. Further preclinical studies are needed to determine the safety and efficacy of this compound in animal models.
In conclusion, this compound is a promising candidate for cancer treatment, with its selective cytotoxicity towards cancer cells and low toxicity in animal models. Further studies are needed to fully elucidate the mechanism of action of this compound and to determine its potential use in the treatment of other diseases.
Synthesis Methods
The synthesis of 3-[benzyl(ethyl)amino]-N-(4-chlorophenyl)propanamide involves the reaction of 4-chlorobenzaldehyde with ethyl benzylamine in the presence of acetic acid and sodium acetate. The resulting intermediate is then reacted with propionyl chloride to yield the final product, this compound.
Scientific Research Applications
3-[benzyl(ethyl)amino]-N-(4-chlorophenyl)propanamide has been studied extensively for its potential use in cancer treatment. In vitro studies have shown that this compound induces apoptosis (programmed cell death) in cancer cells, while leaving normal cells unharmed. This selective cytotoxicity makes this compound a promising candidate for cancer treatment.
properties
Molecular Formula |
C18H21ClN2O |
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Molecular Weight |
316.8 g/mol |
IUPAC Name |
3-[benzyl(ethyl)amino]-N-(4-chlorophenyl)propanamide |
InChI |
InChI=1S/C18H21ClN2O/c1-2-21(14-15-6-4-3-5-7-15)13-12-18(22)20-17-10-8-16(19)9-11-17/h3-11H,2,12-14H2,1H3,(H,20,22) |
InChI Key |
CJTFIBVGQVEAAS-UHFFFAOYSA-N |
SMILES |
CCN(CCC(=O)NC1=CC=C(C=C1)Cl)CC2=CC=CC=C2 |
Canonical SMILES |
CCN(CCC(=O)NC1=CC=C(C=C1)Cl)CC2=CC=CC=C2 |
Origin of Product |
United States |
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